N-[(1-butyltetrazol-5-yl)methyl]-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-[(1-butyltetrazol-5-yl)methyl]-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C14H19N7O/c1-4-5-6-21-11(18-19-20-21)7-15-13-12-9(2)10(3)22-14(12)17-8-16-13/h8H,4-7H2,1-3H3,(H,15,16,17)
• InChI Key: ZKJIGCCEPANXGS-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NN=N1)CNC2=C3C(=C(OC3=NC=N2)C)C
• Molecular Formula: C14H19N7O
• Molecular Weight: 301.35 g/mol

Description

N-[(1-butyltetrazol-5-yl)methyl]-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-[(1-butyltetrazol-5-yl)methyl]-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine is not fully understood. However, it has been suggested that this compound may act by inhibiting specific enzymes or signaling pathways involved in disease progression.
Biochemical and Physiological Effects:
Studies have shown that this compound can exhibit various biochemical and physiological effects. For instance, this compound has been shown to possess anti-inflammatory properties and may inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

N-[(1-butyltetrazol-5-yl)methyl]-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine has several advantages for use in laboratory experiments. This compound is relatively easy to synthesize, and its mechanism of action can be studied using various biochemical and cellular assays. However, the limitations of this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-[(1-butyltetrazol-5-yl)methyl]-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine. These include:
1. Investigating the potential of this compound as a therapeutic agent against various diseases, including cancer, inflammation, and infectious diseases.
2. Studying the mechanism of action of this compound to gain a better understanding of its potential therapeutic effects.
3. Identifying potential side effects and toxicity of this compound to ensure its safety for use in humans.
4. Developing new methods for synthesizing this compound to improve its purity and yield.
5. Exploring the potential of this compound as a lead compound for the development of new drugs with improved efficacy and safety profiles.
In conclusion, this compound is a promising compound that has potential applications in scientific research. Further studies are needed to fully understand its mechanism of action, potential therapeutic effects, and safety profile.

Synthesis Methods

The synthesis of N-[(1-butyltetrazol-5-yl)methyl]-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine has been achieved using different methods, including the reaction of 4-amino-5,6-dimethylfuro[2,3-d]pyrimidine with 1-butyl-1H-tetrazole-5-thiol in the presence of a base. Another method involves the reaction of 4-chloro-5,6-dimethylfuro[2,3-d]pyrimidine with sodium azide followed by the reaction with 1-butyl-1H-tetrazole-5-thiol.

Scientific Research Applications

N-[(1-butyltetrazol-5-yl)methyl]-5,6-dimethylfuro[2,3-d]pyrimidin-4-amine has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been studied for its potential as a therapeutic agent against various diseases, including cancer, inflammation, and infectious diseases.